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Nirogacestat molecular targets IC50 values
Notch cleavage
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Compound Focus: Nirogacestat

CAS No.: 1290543-63-3

Cat. No.: S537258

Molecular Targets and IC50 Values

The table below summarizes the key molecular targets of Nirogacestat and its half-maximal inhibitory

concentration (IC50) values.

Target IC50 (nM)  Assay Type | Notes Source | Reference
Gamma-secretase 6.2 nM Cell-free assay [1] [2]
Gamma-secretase 1.2 nM Cell-free assay [1]

Notchl NICD 30.6 nM Cellular assay [1]

Notch2 NICD 27.8 nM Cellular assay [1]

Notch3 NICD 11.5nM Cellular assay [1]

Notch4 NICD 42.6 nM Cellular assay [1]

APP Intracellular Domain 19.3 nM Cellular assay [1]

Amyloid -40 25.8 nM Cellular assay [1]
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Target IC50 (nM)  Assay Type | Notes Source | Reference

Notch Receptor Cleavage 13.3nM Cellular assay (HPB-ALL cells) [2]

Experimental Protocols for Key Assays

Here are the methodologies for two critical experiments used to characterize Nirogacestat's activity.

Gamma-Secretase Inhibition Assay (Cell-Free)

This assay measures the ability of Nirogacestat to inhibit gamma-secretase activity on a recombinant APP

substrate [2].

¢ Recombinant Substrate: A C-terminal fragment of the Amyloid Precursor Protein (APP695),
specifically amino acids 596-695 with a C-terminal Flag tag (C100Flag), is overexpressed in E. coli
and purified.

¢ Enzyme Source: Cell membranes isolated from HeLa cells serve as the source of gamma-secretase.
The enzyme can be used within the membranes or solubilized with a detergent like CHAPSO.

¢ Reaction Setup: The purified C100Flag substrate (1.7 uM) is incubated with the gamma-secretase-
containing membranes (0.5 mg/mL) in an appropriate reaction buffer (e.g., 50 mM Pipes, pH 7.0, 5
mM MgClz, 5 mM CaClz, 150 mM KCI) containing a detergent to facilitate the reaction.

¢ Inhibition Test: Nirogacestat is added to the reaction mixture at varying concentrations to determine
its inhibitory effect.

¢ Product Quantification: The reaction is stopped, and the cleavage products (M-AB40 and M-A[342)
are quantified using specific detection methods like Electrochemiluminescence (ECL) immunoassays.
The IC50 is calculated from the concentration-dependent reduction of these cleavage products.

Cellular Notch Cleavage and Signaling Assay

This protocol assesses Nirogacestat's effect on Notch pathway inhibition in live cells [2].

e Cell Line: Human T-cell acute lymphoblastic leukemia (HPB-ALL) cells are often used, as they
harbor Notchl mutations and have high pathway activity.

e Cell Culture and Dosing: Cells are seeded in 96-well plates (e.g., 10,000 cells/well) in growth
medium supplemented with serum. Serial dilutions of Nirogacestat in DMSO are added to the wells,
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with a final DMSO concentration not exceeding 0.1%. Cells are typically incubated with the compound
for a set period.

¢ Notch Cleavage Readout: To directly measure inhibition of Notch receptor cleavage, cells or their
lysates can be analyzed via Western Blot using antibodies specific for the cleaved, active form of
Notch (NICD). A reduction in NICD levels indicates effective gamma-secretase inhibition.

¢ Downstream Gene Expression Readout: The inhibition of downstream signaling can be measured
by quantifying the mRNA expression of canonical Notch target genes (e.g., Hes-1, c-Myc) using
guantitative RT-PCR (gRT-PCR). Nirogacestat has shown IC50 values of <1 nM for Hes-1 and 10
nM for c-Myc in HPB-ALL cells [2].

¢ Proliferation/Apoptosis Readout: The functional consequence of Notch inhibition can be assessed
using cell viability assays like the Resazurin reduction assay after several days (e.g., 7 days) of
incubation with the drug [2].

Nirogacestat Mechanism of Action and Notch Signaling
Pathway

The following diagram illustrates the Notch signaling pathway and the point of inhibition by Nirogacestat.
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Nirogacestat inhibits y-secretase, preventing Notch activation and gene expression. [1] [3] [4]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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